![molecular formula C13H15ClFNO B5362470 1-(2-chloro-4-fluorobenzoyl)-2-methylpiperidine](/img/structure/B5362470.png)
1-(2-chloro-4-fluorobenzoyl)-2-methylpiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-chloro-4-fluorobenzoyl)-2-methylpiperidine, also known as CCFBP, is a chemical compound that belongs to the class of piperidine derivatives. It is a synthetic compound that has been used extensively in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 1-(2-chloro-4-fluorobenzoyl)-2-methylpiperidine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which is believed to be beneficial for the treatment of Alzheimer's disease.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a role in mood and behavior. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
1-(2-chloro-4-fluorobenzoyl)-2-methylpiperidine has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It is also stable and has a long shelf life, which makes it ideal for use in long-term experiments. However, this compound also has some limitations. It has a low solubility in water, which can make it difficult to use in certain experiments. It also has a high melting point, which can make it difficult to dissolve in certain solvents.
Future Directions
There are several future directions for research on 1-(2-chloro-4-fluorobenzoyl)-2-methylpiperidine. One area of research is the development of this compound as a drug for the treatment of various diseases. Another area of research is the study of the mechanism of action of this compound, which is not fully understood. Additionally, there is a need for further research on the biochemical and physiological effects of this compound, as well as its potential applications in other areas of research.
Synthesis Methods
The synthesis of 1-(2-chloro-4-fluorobenzoyl)-2-methylpiperidine involves the reaction of 2-chloro-4-fluorobenzoyl chloride with 2-methylpiperidine in the presence of a base such as triethylamine. The reaction takes place at room temperature and produces this compound as a white solid. The yield of the synthesis process is typically high, making it a cost-effective method for producing this compound.
Scientific Research Applications
1-(2-chloro-4-fluorobenzoyl)-2-methylpiperidine has been extensively used in scientific research due to its unique properties and potential applications. It has been studied for its potential use as a drug for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its potential use as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and inflammation.
properties
IUPAC Name |
(2-chloro-4-fluorophenyl)-(2-methylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClFNO/c1-9-4-2-3-7-16(9)13(17)11-6-5-10(15)8-12(11)14/h5-6,8-9H,2-4,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URGNOOSUAIPRCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)C2=C(C=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.